Cas no 21903-54-8 (Benzene,1,5-bis(bromomethyl)-2,4-dichloro-)
21903-54-8 structure
Product Name:Benzene,1,5-bis(bromomethyl)-2,4-dichloro-
CAS No:21903-54-8
MF:C8H6Br2Cl2
MW:332.847239017487
CID:289253
PubChem ID:291141
Update Time:2025-04-19
Benzene,1,5-bis(bromomethyl)-2,4-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,5-bis(bromomethyl)-2,4-dichloro-
- NSC155857
- 1,5-bis(bromomethyl)-2,4-dichlorobenzene
- NSC-155857
- DTXSID80303006
- 21903-54-8
-
- Inchi: 1S/C8H6Br2Cl2/c9-3-5-1-6(4-10)8(12)2-7(5)11/h1-2H,3-4H2
- InChI Key: ATOWOBSQDHATBB-UHFFFAOYSA-N
- SMILES: BrCC1C(=CC(=C(CBr)C=1)Cl)Cl
Computed Properties
- Exact Mass: 329.82138
- Monoisotopic Mass: 329.821331
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 4.3
Experimental Properties
- Density: 1.931
- Boiling Point: 334.2°Cat760mmHg
- Flash Point: 175.5°C
- Refractive Index: 1.63
- PSA: 0
Benzene,1,5-bis(bromomethyl)-2,4-dichloro- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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